Cas no 895444-45-8 (N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 895444-45-8
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 5894685
• PubChem ID: 16799510
• Update Time: 2025-07-01

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• CJLCEIGGMMVGHT-PFONDFGASA-N
• AKOS024656822
• N-[(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• F2525-0144
• (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)acetamide
• 895444-45-8
• N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
• N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

• Inchi： 1S/C14H18N2O4S/c1-9(17)15-14-16(5-6-18-2)10-7-11(19-3)12(20-4)8-13(10)21-14/h7-8H,5-6H2,1-4H3/b15-14+
• InChI Key： CJLCEIGGMMVGHT-CCEZHUSRSA-N
• SMILES： C(/N=C1\N(CCOC)C2=CC(OC)=C(OC)C=C2S\1)(=O)C

Computed Properties

• Exact Mass: 310.09872823g/mol
• Monoisotopic Mass: 310.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 895444-45-8): A Comprehensive Overview

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 895444-45-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzothiazole class of compounds and is characterized by its unique structural features and potential biological activities.

The benzothiazole core in N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide is a well-known scaffold in medicinal chemistry due to its versatile pharmacological properties. Benzothiazoles have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of multiple functional groups such as methoxy and methoxyethyl substituents further enhances the compound's potential for modulating biological processes.

Recent research has highlighted the anti-inflammatory properties of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has also been investigated for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The antimicrobial activity of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide has also been explored. Research has shown that it exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide have been studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites and exert its therapeutic effects.

To further validate the therapeutic potential of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported.

In conclusion, N-(2Z)-5,6-dimethoxy-3-(2-meth oxyethyl)-2 , 3 -dihydro - 1 , 3 -benzothia z ol - 2 - ylid ene acet amide (CAS No. 895444 - 45 - 8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the treatment of various diseases.